4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10Cl2O4/c1-21-15(20)11-6-8(2-4-13(11)17)10-7-9(14(18)19)3-5-12(10)16/h2-7H,1H3,(H,18,19)
• InChI Key: KBCUDPIGEAJOPG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=C(C=CC(=C2)C(=O)O)Cl)Cl
• Molecular Formula: C15H10Cl2O4
• DSSTOX Substance ID: DTXSID70692052
• Molecular Weight: 325.1 g/mol
• CAS RN: 1261917-39-8

Description

4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid (4-CPMB) is a synthetic organic compound with the molecular formula C14H10Cl2O3. It is a white solid that is insoluble in water and has a melting point of 203-205 °C. 4-CPMB is a chlorinated phenylbenzoic acid derivative, and has been studied for its potential applications in organic synthesis, pharmaceuticals, and materials science.

Scientific Research Applications

4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% has been studied for its potential applications in organic synthesis, pharmaceuticals, and materials science. In organic synthesis, 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% has been used as a starting material for the synthesis of various compounds, such as 3-chloro-4-methoxybenzoic acid, 4-chloro-3-methoxybenzoic acid, and 4-chloro-3-hydroxybenzoic acid. In pharmaceuticals, 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% has been used as an intermediate in the synthesis of various drug molecules, such as omeprazole and pantoprazole. In materials science, 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% has been used in the synthesis of polymers, such as poly(4-chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid) and poly(4-chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid-co-4-hydroxybenzoic acid).

Mechanism of Action

The mechanism of action of 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% is not well understood, though it is believed to act as a proton acceptor or electron donor. It is also believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Additionally, 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% has been shown to inhibit the activity of the enzyme thymidylate synthase, which is involved in the synthesis of DNA and RNA.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% are not well understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and thymidylate synthase, which are involved in the production of prostaglandins and the synthesis of DNA and RNA, respectively. Additionally, 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% has been shown to have antioxidant activity, and may have potential applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% in laboratory experiments is its high purity and availability. 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% is available commercially in over 95% purity, making it a suitable starting material for many organic synthesis reactions. Additionally, 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% is relatively stable and can be stored for extended periods of time without significant degradation. However, 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% is insoluble in water, making it difficult to use in aqueous solutions. Additionally, 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% is a relatively expensive starting material, making it unsuitable for large-scale reactions.

Future Directions

The potential future directions for 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% include its use as an intermediate in the synthesis of various drug molecules, as well as its use in the synthesis of polymers and other materials. Additionally, further research is needed to understand the biochemical and physiological effects of 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95%, as well as its potential applications in the treatment of oxidative stress-related diseases. Finally, further research is needed to develop methods for the synthesis of 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% in larger quantities and at lower costs.

Synthesis Methods

4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% can be synthesized through a series of reactions. The first step is the reaction of 4-chlorophenol with acetic anhydride in the presence of potassium carbonate, which results in the formation of 4-chloro-3-methoxycarbonylphenol. This is then reacted with benzoyl chloride in the presence of a base such as pyridine to yield 4-chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid. This reaction is carried out in aqueous solution and yields 4-Chloro-3-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% in over 90% yield.